Cas no 5471-40-9 (Benzeneethanamine,a-(3,4-dimethoxyphenyl)-3,4-dimethoxy-)

Benzeneethanamine,a-(3,4-dimethoxyphenyl)-3,4-dimethoxy- structure
5471-40-9 structure
Product Name:Benzeneethanamine,a-(3,4-dimethoxyphenyl)-3,4-dimethoxy-
CAS No:5471-40-9
MF:C18H23NO4
MW:317.37952542305
CID:372875
PubChem ID:231104
Update Time:2025-04-19

Benzeneethanamine,a-(3,4-dimethoxyphenyl)-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,a-(3,4-dimethoxyphenyl)-3,4-dimethoxy-
    • 1,2-bis(3,4-dimethoxyphenyl)ethanamine
    • Cambridge id 5735210
    • AB00095236-01
    • SR-01000218449
    • SR-01000218449-1
    • 5471-40-9
    • AKOS030491682
    • Oprea1_195069
    • NSC-26679
    • NSC26679
    • Inchi: 1S/C18H23NO4/c1-20-15-7-5-12(10-17(15)22-3)9-14(19)13-6-8-16(21-2)18(11-13)23-4/h5-8,10-11,14H,9,19H2,1-4H3
    • InChI Key: FOCRDATZPOZOFJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C(CC1C=CC(=C(C=1)OC)OC)N)OC

Computed Properties

  • Exact Mass: 292.13258
  • Monoisotopic Mass: 317.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • Density: 1.119
  • Boiling Point: 431.9°Cat760mmHg
  • Flash Point: 217.3°C
  • Refractive Index: 1.639
  • PSA: 57.06
  • LogP: 3.66380
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